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Compound of Interest

Compound Name: ACBI1

Cat. No.: B12374811

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for the potent and
selective proteolysis-targeting chimera (PROTAC) degrader, ACBI1. Adherence to these
guidelines is essential for ensuring a safe laboratory environment and maintaining the integrity
of the compound.

Personal Protective Equipment (PPE)

Given the cytotoxic potential of ACBI1, a comprehensive approach to personal protection is
mandatory to minimize exposure.

Table 1: Recommended Personal Protective Equipment for Handling ACBI1
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Specifications and
PPE Category Item )
Recommendations

Chemical-resistant nitrile
gloves are required. Double-
) gloving is recommended for all
Hand Protection Gloves )
handling procedures. Change
gloves immediately if

contaminated.

Wear tightly sealed safety
Eye Protection Safety Goggles goggles to protect against
splashes.

A fully buttoned lab coat must
Body Protection Laboratory Coat be worn to protect skin and

clothing.

Use a respirator and ensure
adequate ventilation when

Respiratory Protection Respirator handling the solid compound
or when there is a risk of

aerosolization.

Operational Plan: Handling and Storage

Proper handling and storage are critical to ensure the stability of ACBI1 and the safety of
laboratory personnel.

Handling Procedures

» Engineering Controls: Handle ACBI1 in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.

o Safe Handling Practices: Avoid contact with skin, eyes, and clothing. Do not breathe dust or
aerosols. Wash hands thoroughly after handling.

e Solution Preparation: When preparing solutions, such as dissolving in DMSO, do so in a
designated area with appropriate ventilation.
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Storage

e Solid Form: Store the solid compound in a tightly sealed container in a cool, dry, and well-
ventilated place.

o Stock Solutions: Once dissolved, aliquot and store stock solutions at -20°C for up to one
month or -80°C for up to six months. Protect from light and store under nitrogen. Avoid
repeated freeze-thaw cycles.

Table 2: Storage Conditions for ACBI1

Storage ) . .-
Form Duration Special Conditions
Temperature
Keep in a dry, cool,
Solid Powder -20°C 3 years and well-ventilated
place.
Protect from light,
In Solvent -20°C 1 month ]
store under nitrogen.
Protect from light,
-80°C 6 months

store under nitrogen.

Disposal Plan

All waste materials contaminated with ACBI1 must be treated as hazardous chemical waste
and disposed of according to institutional and local regulations.

e Solid Waste: Collect any solid waste, including empty containers and contaminated
consumables (e.g., pipette tips, gloves), in a designated and properly labeled hazardous
waste container.

o Liquid Waste: Dispose of solutions containing ACBI1 in a sealed, clearly labeled hazardous
waste container. Do not pour down the drain.

Mechanism of Action of ACBI1
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ACBI1 is a PROTAC that functions by inducing the degradation of the BAF chromatin
remodeling ATPase subunits SMARCA2 and SMARCAA4, as well as the PBRM1 protein.[1][2][3]
It achieves this by simultaneously binding to the target protein's bromodomain and the Von
Hippel-Lindau (VHL) E3 ubiquitin ligase, leading to the ubiquitination and subsequent
proteasomal degradation of the target protein.[4][2][3]
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ACBI1 Mechanism of Action
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Western Blot Workflow for ACBI1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ACBI1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374811#personal-protective-equipment-for-
handling-achil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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